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Compound of Interest

4-(4-Hydroxypiperidin-1-
Compound Name:
yl)benzaldehyde

Cat. No.: B1316394

In-Depth Technical Guide to 4-(4-
Hydroxypiperidin-1-yl)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
4-(4-Hydroxypiperidin-1-yl)benzaldehyde, a versatile building block in medicinal chemistry.
This document compiles available data on its chemical structure, physical properties, and
synthesis, offering a valuable resource for its application in research and drug development.

Core Physicochemical Properties

4-(4-Hydroxypiperidin-1-yl)benzaldehyde, with the CAS number 79421-44-6, is a substituted
benzaldehyde derivative. Its chemical structure consists of a benzaldehyde moiety linked at the
para position to a piperidine ring, which is further substituted with a hydroxyl group at its 4-
position.

Table 1: Chemical Identifiers and Computed Properties
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Property Value Source

Molecular Formula C12H15NO2 PubChem[1]

Molecular Weight 205.25 g/mol Biotuva Life Sciences[2]
4-(4-hydroxypiperidin-1-

IUPAC Name (4-hy YPIP P&S Chemicals[3]
yl)benzaldehyde

CAS Number 79421-44-6 Alchem Pharmtech[4]

SMILES O=Cclccc(ccl)NICCC(O)CC1  PubChem[1]
INChl=1S/C12H15N0O2/c14-9-
10-1-3-11(4-2-10)13-7-5-

InChl PubChem[1]
12(15)6-8-13/h1-4,9,12,15H,5-
8H2

Predicted XlogP 1.4 PubChem[1]

Table 2: Experimental Physical Properties

Property Value Source

Melting Point 115-118 °C PrepChem[5]

Boiling Point Data not available

Solubility Data not available

Synthesis and Purification

A documented experimental protocol for the synthesis of 4-(4-Hydroxypiperidin-1-

yl)benzaldehyde is available, providing a reliable method for its preparation in a laboratory

setting.

Experimental Protocol: Synthesis of 4-(4-
Hydroxypiperidin-1-yl)benzaldehyde[5]

Materials:
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e 4-hydroxypiperidine (180 g)

e 4-fluorobenzaldehyde (74.4 g)

e Aliquat 336 (1 ml)

o Dimethylsulfoxide (750 ml)

e Anhydrous potassium carbonate (82.8 g)
o Toluene (for recrystallization)

Procedure:

A 2-liter three-necked flask is equipped with a mechanical stirrer, a thermometer, and a
condenser.

o The flask is charged with 180 g of 4-hydroxypiperidine, 74.4 g of 4-fluorobenzaldehyde, 1 ml
of Aliquat 336, 750 ml of dimethylsulfoxide, and 82.8 g of anhydrous potassium carbonate.

e The reaction mixture is heated to 95 °C and maintained at this temperature for three days.

 After the reaction is complete, the mixture is cooled to room temperature and then poured
into 3 liters of ice water.

e The resulting solid precipitate is collected by filtration.

e The collected solid is washed with water and then dried under a vacuum.
e The crude product is purified by recrystallization from toluene.

Yield and Purity:

The final product is obtained as a solid with a melting point of 115-118 °C.[5] Purity is typically
assessed by the melting point range and chromatographic techniques, with suppliers often
quoting purities of 95% or higher.[2][6]

Spectral Data
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Detailed experimental spectral data (NMR, IR, Mass Spectrometry) for 4-(4-Hydroxypiperidin-
1-yl)benzaldehyde is not readily available in the public domain. Researchers are advised to
perform their own spectral analysis for structural confirmation and purity assessment upon
synthesis or acquisition. Predicted mass spectrometry data for various adducts is available
from PubChem.[1]

Biological Activity and Signaling Pathways

Currently, there is no specific information in the scientific literature detailing the biological
activity or the involvement of 4-(4-Hydroxypiperidin-1-yl)benzaldehyde in any signaling
pathways. However, the 4-aminopiperidine moiety is a common scaffold in the design of
various biologically active molecules, including potential anticancer agents that target
thymidylate synthase.[7] This suggests that derivatives of 4-(4-Hydroxypiperidin-1-
yl)benzaldehyde could be of interest in drug discovery programs.

Visualizations

To aid in the conceptualization of the synthesis and potential applications of this compound, the
following diagrams are provided.

4-Hydroxypiperidine +
4-Fluorobenzaldehyde +
K2COs + Aliquat 336
in DMSO

Nucleophilic Aromatic
Substitution Heating at 95°C Precipitation in Ice Water, Recrystallization L
for 3 days [Filtration, and Washing from Toluene S ek e ylbenzal ehvie

Click to download full resolution via product page

Caption: Synthetic workflow for 4-(4-Hydroxypiperidin-1-yl)benzaldehyde.
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Caption: Logical relationship of the compound to its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physicochemical properties of 4-(4-Hydroxypiperidin-1-
yl)benzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1316394#physicochemical-properties-of-4-4-
hydroxypiperidin-1-yl-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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